Cas no 930-33-6 (1H-1,2,4-triazol-3-ol)

1H-1,2,4-triazol-3-ol structure
1H-1,2,4-triazol-3-ol structure
Product Name:1H-1,2,4-triazol-3-ol
CAS No:930-33-6
MF:C2H3N3O
MW:85.0647194385529
MDL:MFCD01311031
CID:40285
PubChem ID:135436542
Update Time:2024-10-26

1H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dihydro-3H-1,2,4-triazol-3-one
    • 1H-1,2,4-Triazol-3(2H)-one
    • 1,2-Dihydro-3H-1,2,4-triazole-3-one
    • s-Triazol-3-ol(7CI)
    • D2-1,2,4-Triazolin-5-one(6CI,8CI)
    • 1H-1,2,4-Triazol-3-ol
    • 2,4-Dihydro-3H-1,2,4-triazol-3-one
    • NSC 119861
    • NSC 153380
    • 1H-1,2,4-triazol-5-ol
    • s-Triazol-3-ol
    • 3H-1,2,4-Triazol-3-one, 1,2-dihydro-
    • C2H3N3O
    • LZTSCEYDCZBRCJ-UHFFFAOYSA-N
    • 4,5-dihydro-1H-1,2,4-triazol-5-one
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-
    • NSC153380
    • 1,2,4-triazolol
    • 1,2 dihydro-triazolone
    • MLS001048903
    • hydroxy-4h-1,2,4-triazole
    • 1H-1,2,4-t
    • 1,2-Dihydro-3H-1,2,4-triazol-3-one (ACI)
    • s-Triazol-3-ol (7CI)
    • Δ2-1,2,4-Triazolin-5-one (6CI, 8CI)
    • 1,2-Dihydro-1,2,4-triazol-3-one
    • BBL028622
    • DTXSID8074572
    • STL250982
    • 1H-1,2,4-Triazol-5(4H)-one
    • NSC119861
    • AC-23643
    • ALBB-021487
    • 122333-30-6
    • NS00008774
    • 1,4-dihydro-1,2,4-triazol-5-one
    • BBL033023
    • NSC-153380
    • EC 213-214-6
    • AKOS015997816
    • STL358542
    • NSC-119861
    • VU0254728-3
    • AKOS015958610
    • MFCD01311031
    • 1 pound not2-Dihydro-3H-1 pound not2 pound not4-triazole-3-one
    • SMR000387097
    • 930-33-6
    • MFCD00457963
    • MFCD18807024
    • D82632
    • W-100260
    • EN300-94740
    • AKOS000291533
    • 2,4-Dihydro-3H-1,2,4-triazol-3-one #
    • CS-0166923
    • CS-0044804
    • ZY9PZS7NP5
    • 1,2,4-triazol-3(2h)-one
    • NOA 457654
    • AKOS006274994
    • 2,4-dihydro-[1,2,4]triazol-3-one
    • 122333-32-8
    • hydroxy-triazole
    • HMS2267F22
    • SY014481
    • DB-259561
    • CHEMBL1865594
    • EINECS 213-214-6
    • 1,2,4-Triazolin-3-one
    • 3-hydroxy-(2h)-1,2,4-triazole
    • 1H-1,2,4-Triazol-5-ol(9CI)
    • 2,4-Dihydro[1,2,4]triazol-3-one
    • Q-200058
    • 1,2,4-triazol-5(1h)-one
    • Hydroxy-triazole (M29)
    • F9995-0347
    • 1H-1,2,4-triazol-3-ol
    • MDL： MFCD01311031
    • Inchi： 1S/C2H3N3O/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
    • InChI Key： LZTSCEYDCZBRCJ-UHFFFAOYSA-N
    • SMILES： O=C1NC=NN1

Computed Properties

  • Exact Mass: 85.02760
  • Monoisotopic Mass: 85.027611728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.6
  • Melting Point: 235-239°C
  • Boiling Point: 412.6°C at 760 mmHg
  • Flash Point: 203.4℃
  • Refractive Index: 1.63
  • PSA: 61.54000
  • LogP: -0.90200

1H-1,2,4-triazol-3-ol Security Information

1H-1,2,4-triazol-3-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-1,2,4-triazol-3-ol Pricemore >>

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1H-1,2,4-triazol-3-ol Production Method

Production Method 1

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Methanol
Reference
Process for the preparation of 1,2,4-triazolin-5-one derivatives
, World Intellectual Property Organization, , ,

Production Method 2

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 2 h, 110 °C
Reference
1,2,4-Triazolinone derivatives as CB1 inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Water ;  rt → 95 °C; 3 h, 90 - 95 °C; 95 °C → 106 °C; 4 h, 106 °C; 106 °C → rt
Reference
Syntheses and herbicidal activities of novel 1,2,4-triazolinone derivatives
Lan, Feng; Xu, Jun-Ying; Li, Yong-Hong; Wang, Su-Hua; Li, Zheng-Ming, Gaodeng Xuexiao Huaxue Xuebao, 2009, 30(4), 712-715

Production Method 4

110-20-3 110-20-3
930-33-6 930-33-6
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Water ;  1 h, rt → 107 °C; 12 h, 107 - 110 °C
Reference
Cyclocondensation method for preparing 1,2-dihydro-1,2,4-triazol-3-one from acetone semicarbazone and formic acid in the presence of 96% sulfuric acid as the reaction activating agent
, Russian Federation, , ,

Production Method 5

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Methanol ;  3 d, 20 °C
Reference
Synthesis and antitubercular activity of some novel N-methyl triazolone derivatives
Patil, Pramod B.; Awati, Suhas S.; Kumbhoje, Sachin R.; Ghotane, Rajanikant B.; Patil, Shitalkumar S., Pharma Chemica, 2014, 6(1), 131-136

Production Method 6

57-56-7 57-56-7
930-33-6 930-33-6
Reaction Conditions
Reference
The use of 5-oxo-3-nitro-1,2,4-triazole as an explosive and explosives containing this substance
, France, , ,

Production Method 7

930-33-6 930-33-6
Reaction Conditions
Reference
Synthesis and evaluation of β-hydroxytriazoles and related compounds as antitubercular agents
Menendez, Christophe; Mori, Giorgia; Maillot, Mathilde; Fabing, Isabelle; Carayon, Chantal; et al, French-Ukrainian Journal of Chemistry, 2015, 3(1), 82-96

Production Method 8

930-33-6 930-33-6
Reaction Conditions
Reference
Computational study of the catalytic synthesis of 5-nitro-1,2,4-triazol-3-one
Cheng, Ken-Fa; Liu, Min-Hsien; Yang, Ping-Hua, International Journal of Quantum Chemistry, 2012, 112(3), 703-712

Production Method 9

930-33-6 930-33-6
Reaction Conditions
Reference
Synthesis of 2,4-dihydro-3H-1,2,4-triazol-3-one
Bazanova, G. V., Izvestiya Vysshikh Uchebnykh Zavedenii, 1997, 40(2), 131-132

Production Method 10

930-33-6 930-33-6
Reaction Conditions
Reference
Triformylaminomethane. III. Reaction with thiosemicarbazide, semicarbazide, and aminoguanidine
Dobosz, Maria, Annales Universitatis Mariae Curie-Sklodowska, 1982, 34, 163-8

Production Method 11

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, rt
Reference
Structure-activity relationships of triazole-benzodioxine inhibitors of cathepsin X
Fonovic, Ursa Pecar; Knez, Damijan; Hrast, Martina; Zidar, Nace; Proj, Matic; et al, European Journal of Medicinal Chemistry, 2020, 193,

Production Method 12

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Water ;  3 h, 90 - 951 °C; 1 w, 106 °C
Reference
The crystal and computed structures of 1,2,4-triazol-5-one (TO)
Zhang, Jianguo; Zhang, Tonglai; Ma, Guixia; Yu, Kaibei, Journal of Heterocyclic Chemistry, 2006, 43(2), 503-508

Production Method 13

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Water ;  6 h, 75 °C
1.2 Solvents: Water ;  75 °C → 90 °C
Reference
Preparation of 1-(N,N-disubstituted carbamoyl)-4-(substituted sulfonyl)triazolin-5-one derivatives, 4-(N,N-disubstituted carbamoyl)-1-(substituted sulfonyl)triazolin-5-one derivatives, and herbicides containing them as active ingredients
, World Intellectual Property Organization, , ,

Production Method 14

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Water ;  rt → 110 °C; 4 h, 110 °C
Reference
Methods for production of 1,2,4-triazol-3-one (1,2-dihydro-3H-1,2,4-triazol-3-one) using water to remove unreacted formic acid
, World Intellectual Property Organization, , ,

Production Method 15

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 Solvents: Methanol ;  6 h, 60 °C
Reference
Preparation of piperazine cyclic ureas as inhibitors of cellular necrosis and/or human receptor interacting protein 1 kinase (RIP1)
, World Intellectual Property Organization, , ,

Production Method 16

563-41-7 563-41-7
930-33-6 930-33-6
Reaction Conditions
1.1 rt → 105 °C; 1 h, 105 °C
Reference
Methods for production of 1,2,4-triazol-3-one (1,2-dihydro-3H-1,2,4-triazol-3-one) using ethanol to remove unreacted formic acid
, World Intellectual Property Organization, , ,

Production Method 17

930-33-6 930-33-6
Reaction Conditions
Reference
Methods for production of 1,2,4-triazol-3-one
, United States, , ,

Production Method 18

930-33-6 930-33-6
Reaction Conditions
Reference
Synthesis and Properties of 1-Nitro-4,5-dihydro-1H-1,2,4-triazol-5-one
Zbarskii, V. L.; Kuz'min, V. V.; Yudin, N. V., Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2004, 40(7), 1069-1070

Production Method 19

930-33-6 930-33-6
Reaction Conditions
Reference
Preparation and herbicide compositions of triazolinone derivatives
, World Intellectual Property Organization, , ,

Production Method 20

930-33-6 930-33-6
Reaction Conditions
Reference
Thermal Decomposition Studies on NTO and NTO/TNT
Oxley, Jimmie C.; Smith, James L.; Zhou, ZunLiang; McKenney, Robert L., Journal of Physical Chemistry, 1995, 99(25), 10383-91

1H-1,2,4-triazol-3-ol Raw materials

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1H-1,2,4-triazol-3-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:930-33-6)1,2-二氢-3H-1,2,4-三氮唑-3-酮
Order Number:LE2754736
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:930-33-6)1,2-二氢-3H-1,2,4-三氮唑-3-酮
LE2754736
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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